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Introduction: Unveiling a Versatile Synthetic Building
Block

2-Bromo-3-methoxypropionaldehyde dimethyl acetal, systematically named 2-Bromo-1,1,3-
trimethoxypropane, is a halogenated acetal that serves as a highly versatile and reactive
intermediate in modern organic synthesis. Its structure is distinguished by two key functional
groups: a reactive bromine atom at the alpha-position to the acetal and a methoxy group at the
beta-position. This unique arrangement offers a powerful platform for the construction of complex
molecular architectures, particularly in the fields of pharmaceutical and agrochemical development.

The acetal group acts as a masked aldehyde, stable under neutral to basic conditions, which can
be readily deprotected under acidic conditions to reveal the aldehyde functionality for subsequent
transformations. The presence of the bromine atom provides a reactive site for nucleophilic
substitution and cross-coupling reactions, enabling the introduction of a wide array of substituents.
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This guide provides a comprehensive overview of the characteristics, synthesis, reactivity, and
potential applications of this valuable synthetic intermediate.

Physicochemical and Spectroscopic Characteristics

A thorough understanding of the physical and spectral properties of 2-Bromo-3-
methoxypropionaldehyde dimethyl acetal is paramount for its effective use in the laboratory.

Identifier and Chemical Properties

Property Value Source

2-Bromo-1,1,3-

trimethoxypropane

Chemical Name

2-Bromo-3-
methoxypropionaldehyde

Synonyms dimethyl acetal, alpha-bromo-
beta-methoxypropionic aldehyde
dimethylacetal

CAS Number 759-97-7

Molecular Formula CeH13BrOs
Molecular Weight 213.07 g/mol
Appearance Liquid

Boiling Point 54-55 °C at 21 Torr
Density 1.395 g/cm? at 20 °C
Refractive Index n20/D 1.458

digraph "2 Bromo 3 methoxypropionaldehyde dimethyl acetal" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1];
node [shape=none, fontname="Helvetica", fontsize=10];
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C3 [label="C", pos="2,0!"];

Br [label="Br", pos="1,1!"];

01 [label="0", pos="-1,0.5!"1;

02 [label="0", pos="-1,-0.5!"];

03 [label="0", pos="3,0!"];

CH3 1 [label="CH3", pos="-2,0.5!"];
CH3 2 [label="CH3", pos="-2,-0.5!"];
CH3 3 [label="CH3", pos="4,0!"];

Cl -- C2;

C2 -- C3;

C2 -- Br;

Cl -- 01;

Cl -- 02;

01 -- CH3 1;
02 -- CH3 2;
C3 -- 03;

03 -- CH3 3;
}

Caption: Chemical structure of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal.

Proposed Synthesis Pathway

While a specific, detailed literature preparation for 2-Bromo-3-methoxypropionaldehyde dimethyl
acetal is not readily available, a plausible synthetic route can be proposed based on established
methodologies for the bromination of related acetals. The synthesis would likely involve the alpha-
bromination of 3-methoxypropionaldehyde dimethyl acetal.

Step 1: Acetalization of 3-Methoxypropionaldehyde

The initial step involves the protection of the aldehyde group of 3-methoxypropionaldehyde as a
dimethyl acetal. This is a standard acid-catalyzed reaction with methanol.
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Caption: Proposed acetalization of 3-methoxypropionaldehyde.

Step 2: Alpha-Bromination

The subsequent and crucial step is the selective bromination at the alpha-position to the newly
formed acetal. This can be achieved using a suitable brominating agent, such as N-
bromosuccinimide (NBS), often with a radical initiator like AIBN or under photochemical conditions.

3-Methoxypropionaldehyde

dimethy! acetal Alpha-Bromination
2-Bromo-3-methoxypropionaldehyde

.......... > dimethyl acetal
N-Bromosuccinimide (NBS) N,
Radical Initiator (e.g., AIBN) or UV light

Click to download full resolution via product page

Caption: Proposed alpha-bromination to yield the target compound.

Reactivity and Mechanistic Considerations

The synthetic utility of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal stems from the distinct
reactivity of its functional groups.

Nucleophilic Substitution at the Brominated Carbon

The carbon atom bearing the bromine is electrophilic and susceptible to nucleophilic attack,
proceeding primarily through an SN2 mechanism. This allows for the introduction of a variety of
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nucleophiles, including amines, alkoxides, thiolates, and carbanions, providing a straightforward
route to a diverse range of substituted propionaldehyde derivatives.

Hydrolysis of the Acetal

The dimethyl acetal serves as a robust protecting group for the aldehyde functionality. It is stable to
a wide range of non-acidic reagents, including organometallics and hydrides. Deprotection is
readily achieved under aqueous acidic conditions, regenerating the aldehyde for further
transformations such as oxidation, reduction, or olefination reactions.

2-Bromo-3-methoxypropionaldehyde
dimethyl acetal

Nu~ (Sn2) HsO*

Nucleophilic Substitution Product 2-Bromo-3-methoxypropionaldehyde

Click to download full resolution via product page

Caption: Key reactions of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal.

Predicted Spectroscopic Data

While experimental spectra for 2-Bromo-3-methoxypropionaldehyde dimethyl acetal are not widely
published, its spectroscopic characteristics can be predicted based on its structure and data from
analogous compounds.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the methoxy groups, the acetal
proton, and the methylene and methine protons of the propyl chain. The protons on the carbon
bearing the bromine will be significantly deshielded.

3C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum should display six unique signals corresponding to each carbon
atom in the molecule. The carbon attached to the bromine atom will appear at a characteristic

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1200775/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-bromo-3-methoxypropionaldehyde-dimethyl-acetal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200775?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

downfield shift.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is anticipated to show strong C-O stretching vibrations for the ether and acetal
functionalities, along with C-H stretching and bending vibrations. The C-Br stretch will appear in the
fingerprint region.

Mass Spectrometry (Predicted)

The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion due to the
presence of bromine (“°Br and 8Br in an approximate 1:1 ratio). Fragmentation will likely involve
the loss of methoxy groups and the bromine atom.

Applications in Drug Development and Organic
Synthesis

The bifunctional nature of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal makes it a valuable
precursor in the synthesis of complex organic molecules. Its ability to introduce a three-carbon unit
with latent aldehyde functionality and a point for further substitution is highly advantageous in the
construction of heterocyclic systems and acyclic chains with defined stereochemistry.

In drug development, this intermediate can be employed in the synthesis of novel pharmacophores.
The aldehyde, once unmasked, can participate in reactions to form imines, oximes, and other
functionalities common in bioactive molecules. The bromo-substituted carbon allows for the
attachment of various side chains, enabling the exploration of structure-activity relationships.

Handling and Safety

2-Bromo-3-methoxypropionaldehyde dimethyl acetal is expected to be a reactive and potentially
hazardous chemical. As with all halogenated organic compounds, it should be handled with
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat,
in a well-ventilated fume hood. It may be an irritant to the eyes, skin, and respiratory system. For
detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion
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2-Bromo-3-methoxypropionaldehyde dimethyl acetal represents a potent and versatile tool for the
synthetic chemist. Its uniqgue combination of a masked aldehyde and a reactive brominated center
allows for a wide range of chemical transformations. While detailed experimental data for this
specific compound remains somewhat scarce in the public domain, its properties and reactivity can
be reliably predicted based on established chemical principles. This guide provides a foundational
understanding for researchers and drug development professionals looking to leverage the
synthetic potential of this valuable intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential ress Hast

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1200775/docs#an-in-depth-technical-guide-to-2-bromo-3-methoxypropionaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b1200775/docs#an-in-depth-technical-guide-to-2-bromo-3-methoxypropionaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b1200775/docs#an-in-depth-technical-guide-to-2-bromo-3-methoxypropionaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b1200775/docs#an-in-depth-technical-guide-to-2-bromo-3-methoxypropionaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b1200775?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200775?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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